2-(4-bromophenyl)-N-methyl-N-[(E)-(2,3,4,5,6-pentafluorophenyl)methylideneamino]-6-phenylpyrimidin-4-amine

• IUPAC Name: 2-(4-bromophenyl)-N-methyl-N-[(E)-(2,3,4,5,6-pentafluorophenyl)methylideneamino]-6-phenylpyrimidin-4-amine
• InChI: InChI=1S/C24H14BrF5N4/c1-34(31-12-16-19(26)21(28)23(30)22(29)20(16)27)18-11-17(13-5-3-2-4-6-13)32-24(33-18)14-7-9-15(25)10-8-14/h2-12H,1H3/b31-12+
• InChI Key: ZZVVBMMXJMNQFJ-KLPHOBTLSA-N
• Canonical SMILES: CN(C1=NC(=NC(=C1)C2=CC=CC=C2)C3=CC=C(C=C3)Br)N=CC4=C(C(=C(C(=C4F)F)F)F)F
• Isomeric SMILES: CN(C1=NC(=NC(=C1)C2=CC=CC=C2)C3=CC=C(C=C3)Br)/N=C/C4=C(C(=C(C(=C4F)F)F)F)F
• Molecular Formula: C24H14BrF5N4
• Molecular Weight: 533.3 g/mol

Description

2-(4-bromophenyl)-N-methyl-N-[(E)-(2,3,4,5,6-pentafluorophenyl)methylideneamino]-6-phenylpyrimidin-4-amine is a complex organic compound characterized by its unique structure, which includes a bromophenyl group, a pentafluorophenyl group, and a pyrimidin-4-amine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-bromophenyl)-N-methyl-N-[(E)-(2,3,4,5,6-pentafluorophenyl)methylideneamino]-6-phenylpyrimidin-4-amine typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 4-bromophenylamine with pentafluorobenzaldehyde under specific conditions to form an intermediate Schiff base. This intermediate is then reacted with N-methyl-6-phenylpyrimidin-4-amine in the presence of a suitable catalyst to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography and recrystallization are common in industrial settings to ensure high-quality production.

Chemical Reactions Analysis

Types of Reactions

2-(4-bromophenyl)-N-methyl-N-[(E)-(2,3,4,5,6-pentafluorophenyl)methylideneamino]-6-phenylpyrimidin-4-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the 4-bromophenyl group can be substituted with other functional groups through nucleophilic substitution reactions

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Sodium borohydride (NaBH₄) in methanol or lithium aluminum hydride (LiAlH₄) in ether.

Substitution: Sodium iodide (NaI) in acetone for halogen exchange reactions.

Major Products Formed

Oxidation: Formation of corresponding oxides or quinones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of iodinated or other substituted derivatives.

Scientific Research Applications

2-(4-bromophenyl)-N-methyl-N-[(E)-(2,3,4